Cas no 1779899-46-5 (1-tert-butoxycarbonyl-4-ethyl-pyrrolidine-3-carboxylic acid)
1-tert-butoxycarbonyl-4-ethyl-pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(tert-Butoxycarbonyl)-4-ethylpyrrolidine-3-carboxylic acid
- cis-1-(tert-Butoxycarbonyl)-4-ethylpyrrolidine-3-carboxylic acid
- TRANS-1-(TERT-BUTOXYCARBONYL)-4-ETHYLPYRROLIDINE-3-CARBOXYLIC ACID
- 1-(t-Butoxycarbonyl)-4-ethylpyrrolidine-3-carboxylic acid
- (3R,4R)-4-ethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
- 4-Ethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
- 1-tert-butoxycarbonyl-4-ethyl-pyrrolidine-3-carboxylic acid
- E77748
- MFCD18073852
- 4-Ethyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester
- DB-062528
- 1-(tert-Butoxycarbonyl)-4-ethylpyrrolidine-3-carboxylicacid
- SCHEMBL1933164
- AKOS024236617
- 1-[(tert-butoxy)carbonyl]-4-ethylpyrrolidine-3-carboxylic acid
- trans-1-tert-butoxycarbonyl-4-ethyl-pyrrolidine-3-carboxylic acid
- CS-0375253
- 1779899-46-5
- 1,3-Pyrrolidinedicarboxylic acid, 4-ethyl-, 1-(1,1-dimethylethyl) ester
- AS-73791
-
- MDL: MFCD18073852
- Inchi: 1S/C12H21NO4/c1-5-8-6-13(7-9(8)10(14)15)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)
- InChI Key: AYHWHPDMLFMSLP-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC(C(=O)O)C(CC)C1)=O
Computed Properties
- Exact Mass: 243.14705815g/mol
- Monoisotopic Mass: 243.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8
- XLogP3: 1.6
1-tert-butoxycarbonyl-4-ethyl-pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB534078-250 mg |
1-(t-Butoxycarbonyl)-4-ethylpyrrolidine-3-carboxylic acid, 95%; . |
1779899-46-5 | 95% | 250MG |
€364.00 | 2023-07-11 | |
| abcr | AB534078-1 g |
1-(t-Butoxycarbonyl)-4-ethylpyrrolidine-3-carboxylic acid, 95%; . |
1779899-46-5 | 95% | 1g |
€763.50 | 2023-07-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P908304-1g |
1,3-Pyrrolidinedicarboxylic acid, 4-ethyl-, 1-(1,1-dimethylethyl) ester |
1779899-46-5 | 95% | 1g |
2,808.00 | 2021-05-17 | |
| Chemenu | CM342266-250mg |
(3R,4R)-4-ethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid |
1779899-46-5 | 95%+ | 250mg |
$156 | 2023-01-01 | |
| eNovation Chemicals LLC | Y0996711-5g |
4-Ethyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester |
1779899-46-5 | 95% | 5g |
$1000 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1445923-100mg |
1-(Tert-butoxycarbonyl)-4-ethylpyrrolidine-3-carboxylic acid |
1779899-46-5 | 97% | 100mg |
¥394 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1445923-250mg |
1-(Tert-butoxycarbonyl)-4-ethylpyrrolidine-3-carboxylic acid |
1779899-46-5 | 97% | 250mg |
¥422 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1445923-1g |
1-(Tert-butoxycarbonyl)-4-ethylpyrrolidine-3-carboxylic acid |
1779899-46-5 | 97% | 1g |
¥1184 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1445923-5g |
1-(Tert-butoxycarbonyl)-4-ethylpyrrolidine-3-carboxylic acid |
1779899-46-5 | 97% | 5g |
¥5106 | 2023-04-15 | |
| eNovation Chemicals LLC | D961512-1g |
(3R,4R)-4-ethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid |
1779899-46-5 | 95% | 1g |
$170 | 2024-06-06 |
1-tert-butoxycarbonyl-4-ethyl-pyrrolidine-3-carboxylic acid Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 1-tert-butoxycarbonyl-4-ethyl-pyrrolidine-3-carboxylic acid
Professional Introduction to Compound with CAS No. 1779899-46-5 and Product Name: 1-tert-butoxycarbonyl-4-ethyl-pyrrolidine-3-carboxylic acid
1-tert-butoxycarbonyl-4-ethyl-pyrrolidine-3-carboxylic acid (CAS No. 1779899-46-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique structural framework, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both a tert-butoxycarbonyl (Boc) protecting group and an ethyl substituent on the pyrrolidine ring imparts distinct reactivity and stability, making it a valuable tool in medicinal chemistry.
The Boc group is widely employed in peptide synthesis and drug development due to its ability to protect amino groups under mild conditions while being removable under acidic conditions. This feature ensures selective modification of reactive sites in complex molecules, which is essential for optimizing pharmacokinetic properties. In contrast, the ethyl substituent at the 4-position of the pyrrolidine ring influences the electronic properties of the molecule, potentially affecting its binding affinity to biological targets. Such structural modifications are critical for fine-tuning the pharmacological profile of drug candidates.
Recent advancements in synthetic methodologies have highlighted the utility of 1-tert-butoxycarbonyl-4-ethyl-pyrrolidine-3-carboxylic acid in constructing more intricate scaffolds. For instance, studies have demonstrated its role in generating novel heterocyclic compounds with potential therapeutic applications. The pyrrolidine core is a common motif in many bioactive molecules, including antiviral and anti-inflammatory agents. By leveraging this compound as a building block, researchers can rapidly explore diverse chemical space, accelerating the discovery of next-generation therapeutics.
The synthetic versatility of this compound has been further explored in recent publications. Researchers have utilized it to develop novel catalysts and ligands for transition-metal-catalyzed reactions, which are pivotal in modern organic synthesis. These studies underscore the importance of functionalized pyrrolidine derivatives in enabling efficient and scalable production of complex molecules. Moreover, the compound’s stability under various reaction conditions makes it an attractive choice for industrial applications.
In the realm of drug discovery, 1-tert-butoxycarbonyl-4-ethyl-pyrrolidine-3-carboxylic acid has been incorporated into several high-throughput screening campaigns aimed at identifying new drug candidates. Its structural features allow for easy derivatization, enabling the generation of libraries with tailored properties. Such libraries are instrumental in identifying lead compounds that exhibit desirable biological activity while minimizing off-target effects. The integration of computational chemistry techniques has further enhanced the efficiency of these screening processes, providing insights into molecular interactions at an atomic level.
The pharmacokinetic profile of derivatives derived from this compound has also been a subject of interest. Studies have shown that modifications at the 3-position carboxylic acid can significantly influence metabolic stability and bioavailability. This underscores the importance of rational drug design, where structural features are carefully optimized to achieve desired pharmacological outcomes. The Boc group’s protective role ensures that other functional moieties can be introduced without interference, facilitating iterative design processes.
Future research directions may focus on expanding the scope of applications for 1-tert-butoxycarbonyl-4-ethyl-pyrrolidine-3-carboxylic acid by exploring its potential in other fields such as materials science and agrochemistry. The compound’s unique structural motifs could inspire novel materials with enhanced properties or bioactive compounds with improved efficacy. As synthetic chemistry continues to evolve, this versatile intermediate is likely to remain a cornerstone in the development of innovative solutions across multiple disciplines.
In conclusion, 1-tert-butoxycarbonyl-4-ethyl-pyrrolidine-3-carboxylic acid (CAS No. 1779899-46-5) represents a significant advancement in synthetic and pharmaceutical chemistry. Its structural features and reactivity make it an indispensable tool for researchers aiming to develop novel bioactive molecules. With ongoing research uncovering new applications and methodologies, this compound is poised to play an even greater role in shaping the future of drug discovery and molecular innovation.
1779899-46-5 (1-tert-butoxycarbonyl-4-ethyl-pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)